Cas no 5368-31-0 (2-phenyl-1,4-dipropylpiperazine)

2-phenyl-1,4-dipropylpiperazine structure
5368-31-0 structure
Product Name:2-phenyl-1,4-dipropylpiperazine
CAS No:5368-31-0
MF:C16H26N2
MW:246.391044139862
CID:1583033
PubChem ID:250680
Update Time:2025-04-21

2-phenyl-1,4-dipropylpiperazine Chemical and Physical Properties

Names and Identifiers

    • 2-phenyl-1,4-dipropylpiperazine
    • NSC-70399
    • NSC70399
    • 5368-31-0
    • Inchi: 1S/C16H26N2/c1-3-10-17-12-13-18(11-4-2)16(14-17)15-8-6-5-7-9-15/h5-9,16H,3-4,10-14H2,1-2H3
    • InChI Key: HJAGGLMHNICIHN-UHFFFAOYSA-N
    • SMILES: N1(CCC)CCN(CCC)CC1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 246.20978
  • Monoisotopic Mass: 246.209598838g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • PSA: 6.48
  • LogP: 3.04110
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